Cas no 1354704-15-6 (3-Cyclopropyl-4-iodo-1-methyl-1H-pyrazole)

• Product Name: 3-Cyclopropyl-4-iodo-1-methyl-1H-pyrazole
• CAS No: 1354704-15-6
• MF: C₇H₉IN₂
• MW: 248.064233541489
• CID: 5188929
• Update Time: 2025-05-21

3-Cyclopropyl-4-iodo-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-4-iodo-1-methyl-1H-pyrazole
• 1H-Pyrazole, 3-cyclopropyl-4-iodo-1-methyl-

• Inchi： 1S/C7H9IN2/c1-10-4-6(8)7(9-10)5-2-3-5/h4-5H,2-3H2,1H3
• InChI Key： DMOLPEVFXVRONS-UHFFFAOYSA-N
• SMILES： N1(C)C=C(I)C(C2CC2)=N1

Additional information on 3-Cyclopropyl-4-iodo-1-methyl-1H-pyrazole

3-Cyclopropyl-4-iodo-1-methyl-1H-pyrazole: A Comprehensive Overview

The compound 3-Cyclopropyl-4-iodo-1-methyl-1H-pyrazole, identified by the CAS number 1354704-15-6, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered rings consisting of two adjacent nitrogen atoms. The presence of a cyclopropyl group at the 3-position and an iodo substituent at the 4-position, along with a methyl group at the 1-position, imparts unique electronic and steric properties to this molecule.

Pyrazoles are well-known for their versatility in organic synthesis and their ability to act as scaffolds for drug design. The 3-Cyclopropyl substituent introduces a strained three-membered ring system, which can enhance the compound's reactivity and stability. The 4-Iodo group is particularly valuable due to its ability to undergo various substitution reactions, making it a versatile site for further functionalization. Additionally, the 1-Methyl group contributes to the molecule's hydrophobicity and can influence its pharmacokinetic properties.

Recent studies have highlighted the potential of 3-Cyclopropyl-4-iodo-1-methyl-1H-pyrazole in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules with improved selectivity and potency. For instance, the compound has been utilized in the synthesis of novel anti-cancer agents that target specific signaling pathways, demonstrating promising results in preclinical models.

The synthesis of CAS No. 1354704-15-6 typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the cyclization of appropriately substituted precursors under acidic or basic conditions, followed by functionalization to introduce the desired substituents. The use of transition metal catalysts has significantly enhanced the efficiency and yield of these reactions, making the compound more accessible for large-scale production.

In terms of applications, 3-Cyclopropyl-4-iodo-1-methyl-1H-pyrazole has found utility in both academic research and industrial settings. Its role as an intermediate in drug discovery programs is particularly noteworthy, as it allows chemists to explore a wide range of structural modifications while maintaining a core pyrazole framework. Moreover, the compound's stability under various reaction conditions makes it an ideal candidate for use in complex multi-component reactions.

The pharmacological profile of this compound has also been extensively studied. Preclinical data suggest that it exhibits moderate to high bioavailability when administered orally, which is a critical factor for its potential use as an orally active drug. Additionally, studies on its toxicity profile indicate that it has a favorable safety margin, although further investigations are required to fully understand its long-term effects.

In conclusion, CAS No. 1354704-15-6, or 3-Cyclopropyl-4-iodo-1-methyl-1H-pyrazole, represents a valuable addition to the arsenal of heterocyclic compounds available for chemical research and drug development. Its unique structure, combined with its reactivity and bioavailability, positions it as a promising candidate for advancing therapeutic interventions across various disease areas.